![molecular formula C13H26O3Si B2733320 (1R,2R,6S)-1-[[Tert-butyl(dimethyl)silyl]oxymethyl]-7-oxabicyclo[4.1.0]heptan-2-ol CAS No. 1311174-96-5](/img/structure/B2733320.png)
(1R,2R,6S)-1-[[Tert-butyl(dimethyl)silyl]oxymethyl]-7-oxabicyclo[4.1.0]heptan-2-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(1R,2R,6S)-1-[[Tert-butyl(dimethyl)silyl]oxymethyl]-7-oxabicyclo[4.1.0]heptan-2-ol is a useful research compound. Its molecular formula is C13H26O3Si and its molecular weight is 258.433. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Complex Organic Molecules
The development of novel synthetic routes to create complex organic molecules often involves intermediates such as "(1R,2R,6S)-1-[[Tert-butyl(dimethyl)silyl]oxymethyl]-7-oxabicyclo[4.1.0]heptan-2-ol." These methodologies can lead to the synthesis of compounds with significant biological activity or materials with unique properties. For example, Carroll et al. (2001) discussed the synthesis of epibatidine analogues, highlighting the use of complex bicyclic structures in the creation of compounds with potential therapeutic applications (Carroll et al., 2001).
Chiral Building Blocks for Terpenoids
The preparation of enantiomerically pure chiral building blocks is crucial for the total synthesis of natural products, such as terpenoids. These chiral building blocks serve as the foundation for constructing more complex molecules with defined three-dimensional arrangements. Yu (2005) demonstrated the preparation of enantiomerically pure 1-methyl-7-oxabicyclo[2.2.1]heptan-2-one, showcasing the utility of bicyclic intermediates in natural product synthesis (Guangzhe Yu, 2005).
Advancements in Photochemical Reactions
Research on the photochemical reactions of silyl-substituted compounds has led to the discovery of new reaction pathways and the synthesis of novel materials. Oikawa et al. (2008) explored the irradiation of silyl-substituted compounds, contributing to our understanding of the reactivity and potential applications of these materials in various fields, including materials science (Toru Oikawa et al., 2008).
Enantioselective Synthesis
The enantioselective synthesis of complex molecules is a fundamental aspect of modern organic chemistry, enabling the production of compounds with specific stereochemistry. This is crucial for the development of pharmaceuticals and other substances where the spatial arrangement of atoms affects biological activity. Wirz et al. (2010) described an enantioselective approach to synthesize a key precursor in the synthesis of A2a receptor antagonists, highlighting the importance of chirality in chemical synthesis (B. Wirz et al., 2010).
properties
IUPAC Name |
(1R,2R,6S)-1-[[tert-butyl(dimethyl)silyl]oxymethyl]-7-oxabicyclo[4.1.0]heptan-2-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26O3Si/c1-12(2,3)17(4,5)15-9-13-10(14)7-6-8-11(13)16-13/h10-11,14H,6-9H2,1-5H3/t10-,11+,13-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXADXLDFNFTSRN-NTZNESFSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OCC12C(CCCC1O2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)[Si](C)(C)OC[C@@]12[C@@H](CCC[C@@H]1O2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26O3Si |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.43 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.